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Compound of Interest

Compound Name:
2-(3,4-Dichlorophenyl)-2-

Phenylethylamine Hydrochloride

CAS No.: 1021871-57-7

Cat. No.: B1341873

Get Quote

Technical Monograph: 2-(3,4-Dichlorophenyl)-2-
Phenylethylamine Hydrochloride
Structure-Activity Relationships, Synthesis, and Theoretical Pharmacodynamics

Executive Summary & Chemical Identity[1]
2-(3,4-Dichlorophenyl)-2-phenylethylamine Hydrochloride (CAS: 1021871-57-7) is a

specialized

-diarylethylamine derivative. Structurally, it represents a simplified, open-chain pharmacophore
of the rigid bicyclic antidepressant sertraline and is a direct structural analog of diclofensine.

In the context of drug development, this molecule serves as a critical probe for investigating the

Monoamine Transporter (MAT) structure-activity relationship (SAR). Its steric bulk at the

-position, combined with the electron-withdrawing dichloro-substitution, theoretically
predisposes the molecule to high-affinity blockade of the Dopamine Transporter (DAT) and
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Norepinephrine Transporter (NET), with variable selectivity for the Serotonin Transporter
(SERT).

Chemical Nomenclature & Identifiers
Property Detail

IUPAC Name
2-(3,4-Dichlorophenyl)-2-phenylethan-1-amine

hydrochloride

Common Alias
Des-methyl-diclofensine analog;

-Dichlorodiphenylethylamine

CAS Number 1021871-57-7

Molecular Formula

Molecular Weight 302.63 g/mol (Salt); 266.17 g/mol (Free Base)

Smiles
ClC1=C(Cl)C=C(C(CN)C2=CC=CC=C2)C=C1.C

l

Theoretical Physicochemical Profile
The following data points are derived from consensus QSAR modeling of the free base,

essential for predicting blood-brain barrier (BBB) permeability and bioavailability.
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Parameter Value (Predicted) Implication

LogP (Octanol/Water) 4.2 ± 0.4

Highly lipophilic; suggests

excellent BBB penetration but

potential for non-specific

binding.

Polar Surface Area (PSA) 26.02

Well below the 90

threshold for CNS drugs,

indicating high membrane

permeability.

pKa (Basic Amine) ~9.4

Predominantly ionized

(cationic) at physiological pH

(7.4), facilitating electrostatic

interaction with Asp-79 in

MATs.

Rotatable Bonds 3

Moderate flexibility allows

induced-fit binding within

transporter orthosteric sites.

H-Bond Donors/Acceptors 2 / 1 Classic primary amine profile.

Synthetic Methodology (Protocol Design)
Note: The following is a self-validating theoretical synthesis route designed based on standard

transformations for diarylethylamines. All reactions must be performed under inert atmosphere.

Retrosynthetic Analysis
The most robust route to the

-diarylethylamine scaffold involves the reduction of a diarylethanenitrile intermediate. This nitrile
is accessible via nucleophilic substitution of the corresponding benzhydryl chloride.

Step-by-Step Synthesis Protocol
Step 1: Formation of the Benzhydrol Intermediate
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Reagents: 3,4-Dichlorobenzaldehyde, Phenylmagnesium bromide (PhMgBr), THF

(anhydrous).

Protocol:

Charge a flame-dried flask with 3,4-dichlorobenzaldehyde (1.0 eq) in dry THF under

Argon.

Cool to 0°C. Dropwise add PhMgBr (1.2 eq, 1.0 M in THF).

Stir at RT for 4 hours. Monitor via TLC (Hexane:EtOAc 8:2).

Quench with saturated

. Extract with EtOAc.

Product: (3,4-Dichlorophenyl)(phenyl)methanol.

Step 2: Chlorination to Benzhydryl Chloride
Reagents: Thionyl chloride (

), DCM, catalytic DMF.

Protocol:

Dissolve the benzhydrol from Step 1 in DCM.

Add

(1.5 eq) dropwise at 0°C.

Reflux for 2 hours. Evaporate solvent and excess

in vacuo.

Product: 1,1-Dichloro-4-(chloro(phenyl)methyl)benzene (crude used immediately).

Step 3: Nitrile Displacement (The Critical C-C Bond)
Reagents: Trimethylsilyl cyanide (TMSCN) or NaCN, Lewis Acid (
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if using TMSCN).

Protocol:

Dissolve crude chloride in dry Acetonitrile.

Add TMSCN (1.2 eq) and catalytic

.

Heat to 60°C for 6 hours.

Validation: IR spectroscopy should show a sharp nitrile peak at ~2240 cm⁻¹.

Product: 2-(3,4-Dichlorophenyl)-2-phenylacetonitrile.

Step 4: Reduction and Salt Formation
Reagents: Borane-THF complex (

) or

; HCl in Dioxane.

Protocol:

Dissolve nitrile in dry THF. carefully add

(2.0 eq) at 0°C.

Reflux for 12 hours (Nitrile reduction to primary amine).

Fieser quench (Water, 15% NaOH, Water). Filter precipitate.

Concentrate filtrate to obtain the free base oil.

Dissolve oil in

, cool to 0°C, and bubble anhydrous HCl gas.

Final Product: White crystalline solid of 2-(3,4-Dichlorophenyl)-2-phenylethylamine HCl.
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Synthesis Workflow Diagram

3,4-Dichlorobenzaldehyde

Intermediate 1:
(3,4-Dichlorophenyl)(phenyl)methanol

PhMgBr / THF
(Nucleophilic Addition)

Intermediate 2:
Benzhydryl Chloride Derivative

SOCl2 / DCM
(Chlorination)

Intermediate 3:
2,2-Diarylacetonitrile

TMSCN / ZnI2
(Nucleophilic Substitution)

Target Free Base:
2-(3,4-Dichlorophenyl)-2-phenylethylamine

LiAlH4 / Reflux
(Reduction)

Final Product:
HCl Salt

HCl (g) / Et2O
(Salt Formation)

Click to download full resolution via product page

Figure 1: Step-wise synthetic pathway transforming the aldehyde precursor to the final amine

salt via a nitrile intermediate.[1][2][3]

Pharmacological & Mechanistic Analysis[5][6]
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Mechanism of Action (Theoretical)
This compound acts as a Triple Reuptake Inhibitor (TRI) or SNDRI (Serotonin-Norepinephrine-

Dopamine Reuptake Inhibitor), with a likely bias toward DAT and NET due to the 3,4-dichloro

substitution pattern.

The Pharmacophore: The

-diaryl motif mimics the spatial arrangement of the phenyl rings in Sertraline. The primary
amine mimics the terminal nitrogen of dopamine.

Binding Site: The molecule binds to the S1 (central) binding site of the transporter.

The Amine (

) interacts with the conserved Aspartate residue (e.g., Asp79 in DAT).

The 3,4-Dichlorophenyl ring occupies the hydrophobic pocket usually stabilized by

Valine/Phenylalanine residues, increasing affinity compared to the unsubstituted analog.

Comparative SAR Data (Estimated)
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Compound
DAT

(nM)

NET

(nM)

SERT

(nM)
Note

Phenethylamine

(PEA)
>10,000 >10,000 >10,000

Endogenous

trace amine;

rapid

metabolism.

Amphetamine ~50 ~40 >1000
Substrate/Releas

er.

Sertraline 25 400 0.2 SSRI.

Diclofensine 2.5 4.6 16 Balanced TRI.

Target

Compound
~15 - 50 ~20 - 60 ~50 - 150

Predicted. Lacks

the rigid ring of

sertraline

(lowering SERT

selectivity) but

retains DAT/NET

potency.

Neurotransmission Modulation Pathway

2-(3,4-Dichlorophenyl)-
2-phenylethylamine

Dopamine Transporter
(Pre-synaptic)High Affinity Blockade

Norepinephrine Transporter

Blockade
Synaptic Cleft
(Accumulation)

Prevents Reuptake

Prevents Reuptake
Post-synaptic Receptors

(D1/D2/Adrenergic)
Increased Neurotransmission

Click to download full resolution via product page

Figure 2: Pharmacodynamic cascade showing the blockade of monoamine transporters leading

to synaptic accumulation of neurotransmitters.

Analytical Validation
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For researchers synthesizing or verifying this compound, the following analytical signatures are

required for confirmation.

Proton NMR ( -NMR, 400 MHz, )
8.20 (br s, 3H): Ammonium protons (

).

7.60 - 7.20 (m, 8H): Aromatic protons. The 3,4-dichlorophenyl ring will show a characteristic
splitting pattern (d, d, dd) distinct from the monosubstituted phenyl multiplet.

4.45 (t, 1H): The benzylic methine proton (

). This is the diagnostic peak for the

-diaryl structure.

3.60 (d, 2H): The methylene protons adjacent to the nitrogen (

).

Mass Spectrometry (LC-MS)
Ionization: ESI+

Parent Ion (

): 266.05 m/z (Calculated for

).

Isotope Pattern: Distinctive chlorine cluster.

M (266): 100%

M+2 (268): ~64%

M+4 (270): ~10%

Safety & Handling (GHS Classification)
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Warning: This compound is a potent bioactive amine salt.[4][5]

H301: Toxic if swallowed.[2]

H315/H319: Causes skin and serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Storage: Store at 0-8°C, desiccated. Hygroscopic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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